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Introduction: The reaction between bromine monoxide (BrO) and chlorine monoxide (ClO) is a

key process in stratospheric chemistry, playing a significant role in ozone depletion cycles.

Understanding the kinetics of this reaction is crucial for accurate atmospheric modeling. This

document provides detailed application notes and protocols for the experimental study of BrO +

ClO reaction kinetics, primarily focusing on two common techniques: discharge-flow mass

spectrometry and laser flash photolysis with UV absorption spectroscopy.

I. Experimental Methodologies
Two primary experimental techniques are widely employed to investigate the kinetics of the

BrO + ClO reaction:

Discharge-Flow Mass Spectrometry (DF-MS): This technique allows for the study of gas-

phase reactions at low pressures and over a range of temperatures.[1][2] Radicals are

generated in a flow tube, and their concentrations, along with those of the products, are

monitored using mass spectrometry.
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Laser Flash Photolysis with UV Absorption Spectroscopy (LFP-UVAS): This method is used

to study fast gas-phase reactions.[3][4] A laser pulse initiates the reaction by photolyzing

precursor molecules to generate the radicals of interest. The concentrations of reactants and

products are then monitored in real-time by their characteristic UV absorption spectra.[3][4]

II. Experimental Protocols
This protocol is based on the methodology described by Friedl and Sander.[1]

1. Reactant Generation:

BrO radicals are typically produced by the reaction of Br atoms with ozone (O₃). Bromine

atoms are generated by passing a mixture of Br₂ in a carrier gas (e.g., He) through a

microwave discharge.

ClO radicals are generated by the reaction of Cl atoms with O₃ or Cl₂O.[5] Chlorine atoms

are produced by a microwave discharge of Cl₂ in a carrier gas.

Ozone (O₃) is generated by flowing oxygen gas through a cell containing a mercury "pen-

ray" lamp.[4]

2. Reaction Conditions:

The reaction is carried out in a temperature-controlled flow tube.

The pressure is typically maintained at around 1 Torr.[1]

The temperature can be varied over a range, for example, from 220 K to 400 K, to study the

temperature dependence of the reaction.[1]

3. Detection:

A mass spectrometer is used to detect the concentrations of reactants (BrO, ClO) and

products (e.g., OClO, BrCl) as a function of reaction time.

4. Data Analysis:
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The rate coefficient for the overall reaction and for individual product channels is determined

by monitoring the decay of reactants and the formation of products.

This protocol is based on the methodology described by Ferracci and Rowley.[3][4]

1. Precursor Mixture Preparation:

A gas mixture containing precursors for BrO and ClO radicals is prepared. A typical mixture

includes Cl₂, Cl₂O, Br₂, O₃, O₂, and a balance of N₂.[4]

Typical precursor concentrations are in the range of 10¹⁵ to 10¹⁸ molecules cm⁻³.[4]

2. Radical Generation:

A laser flash (e.g., from an excimer laser) is used to photolyze the precursor molecules (e.g.,

Cl₂O or O₃) to produce the desired radicals.

3. Detection:

Time-resolved UV absorption spectroscopy is used to monitor the concentrations of BrO,

ClO, and the product OClO simultaneously.[3][4]

A charge-coupled device (CCD) detector allows for broadband spectral acquisition.[3][4]

4. Data Analysis:

The total rate coefficient and the branching ratio for the OClO-producing channel are

determined by fitting the time-resolved absorption data to a kinetic model.[3][4]

III. Quantitative Data
The BrO + ClO reaction proceeds through multiple product channels:

BrO + ClO → Br + ClOO (Channel 1a)

BrO + ClO → Br + OClO (Channel 1b)

BrO + ClO → BrCl + O₂ (Channel 1c)[1]
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The overall rate constant and the branching ratios for these channels are temperature-

dependent.

Table 1: Summary of Rate Coefficients for the BrO + ClO Reaction

Study
Experimental
Technique

Temperature
(K)

Total Rate
Coefficient
(k_total) (cm³
molecule⁻¹
s⁻¹)

Reference

Friedl and

Sander (1989)
DF-MS 220 - 400

(2.59 ± 0.36) x

10⁻¹² exp((445 ±

84)/T)

[2]

Hills et al. (1988) LFP-UVAS 241 - 408

(8.2 ± 1.0) x

10⁻¹²

(temperature

independent)

[6]

Ferracci and

Rowley (2013)
LFP-UVAS 246 - 314

(2.5 ± 2.2) x

10⁻¹² exp((630 ±

240)/T)

[3][4]

Table 2: Temperature Dependence of Branching Ratios for the BrO + ClO Reaction
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Study
Temperatur
e (K)

Branching
Ratio (α) for
Br + ClOO
(k₁ₐ/k_total)

Branching
Ratio (β) for
Br + OClO
(k₁ᵦ/k_total)

Branching
Ratio (γ) for
BrCl + O₂
(k₁c/k_total)

Reference

Friedl and

Sander

(1989)

220 0.06 -
Dominant

channel
[4]

Friedl and

Sander

(1989)

400 0.08 - - [4]

Hills et al.

(1988)
241 - 408 - 0.55 ± 0.10 < 0.02 [6]

Poulet et al.

(1990)
298 - - 0.12 [4]
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Caption: Workflow for Discharge-Flow Mass Spectrometry.
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Caption: Workflow for Laser Flash Photolysis UV Absorption.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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